Cas no 2641-72-7 (Aziridinium,1,1-dimethyl-2-phenyl-)

• Product Name: Aziridinium,1,1-dimethyl-2-phenyl-
• CAS No: 2641-72-7
• MF: C₁₀H₁₄N
• MW: 148.224862575531
• CID: 265273
• PubChem ID: 151030
• Update Time: 2025-04-19

Aziridinium,1,1-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Aziridinium,1,1-dimethyl-2-phenyl-
• 1,1-dimethyl-2-phenylaziridin-1-ium
• 1,1-dimethyl-2-phenyl-aziridinium
• 1,1-Dimethyl-2-phenyl-aziridinium-Kation
• Aziridinium,1,1-dimethyl-2-phenyl
• N,N-Dimethyl-2-phenylaziridinium
• N,N-Dimethyl-2-phenylaziridinium ion
• N,N-DM2PA
• N.N-Dimethyl-2-phenyl-ethylenimonium
• Aziridinium, 1,1-dimethyl-2-phenyl-
• 2641-72-7
• DTXSID80949307

• Inchi： 1S/C10H14N/c1-11(2)8-10(11)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/q+1
• InChI Key： DYIMPZBCNGBMRV-UHFFFAOYSA-N
• SMILES： [N+]1(C)(C)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.11300
• Monoisotopic Mass: 148.112624451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 1.77650